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Introduction
Tert-butyl 3-bromobenzylcarbamate is a synthetic organic compound that serves as a crucial

building block and intermediate in the fields of medicinal chemistry and organic synthesis. Its

structure, featuring a bromine-substituted aromatic ring and a Boc-protected amine, makes it a

versatile reagent for the introduction of a 3-bromobenzyl moiety in the synthesis of complex

molecules. The tert-butoxycarbonyl (Boc) protecting group offers stability under various

reaction conditions and can be readily removed under mild acidic conditions, allowing for

sequential and controlled chemical transformations.[1] This guide provides a comprehensive

overview of the molecular properties, a detailed synthesis protocol, and the applications of tert-
butyl 3-bromobenzylcarbamate.

Molecular Profile
The chemical and physical properties of Tert-butyl 3-bromobenzylcarbamate are

summarized in the table below.
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Property Value

Chemical Formula C₁₂H₁₆BrNO₂

Molecular Weight 286.17 g/mol

CAS Number 171663-13-1[2][3][4][5]

Appearance Clear liquid[6]

Boiling Point 255 °C[6]

Synonyms
tert-butyl N-[(3-bromophenyl)methyl]carbamate,

3-bromo-BOC benzylamine[6]

Synthesis and Experimental Protocols
The synthesis of tert-butyl 3-bromobenzylcarbamate is achieved through the protection of

the amino group of 3-bromobenzylamine with a tert-butoxycarbonyl (Boc) group. The most

common method involves the reaction of 3-bromobenzylamine with di-tert-butyl dicarbonate

(Boc₂O) in the presence of a suitable base.

General Protocol for Boc Protection of 3-
Bromobenzylamine
This protocol outlines a standard procedure for the synthesis of tert-butyl 3-
bromobenzylcarbamate.

Materials:

3-bromobenzylamine

Di-tert-butyl dicarbonate (Boc₂O)

Base (e.g., triethylamine, sodium bicarbonate, or 4-dimethylaminopyridine (DMAP))[7]

Solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile)

Water (for work-up)
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Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

In a round-bottom flask, dissolve 3-bromobenzylamine (1.0 equivalent) in the chosen

solvent.

Add the base (1.0-1.5 equivalents).

To the stirred solution, add di-tert-butyl dicarbonate (1.0-1.2 equivalents) portion-wise or as a

solution in the same solvent.

Stir the reaction mixture at room temperature for 2-12 hours. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent

(e.g., ethyl acetate).

Wash the combined organic layers sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent under reduced pressure to yield the crude product.

If necessary, the crude product can be purified by column chromatography on silica gel.

Applications in Research and Drug Development
Tert-butyl 3-bromobenzylcarbamate is a valuable intermediate in the synthesis of a wide

range of biologically active molecules.

Pharmaceutical Synthesis: It serves as a key building block for the synthesis of various

pharmaceutical compounds. The presence of the bromo-substituent allows for further
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functionalization through cross-coupling reactions, while the Boc-protected amine provides a

site for subsequent peptide bond formation or other modifications after deprotection.[6][8]

Agrochemical Industry: This compound is utilized in the production of novel agrochemicals,

where the 3-bromobenzyl moiety can be incorporated to enhance the biological activity and

selectivity of pesticides and herbicides.[6]

Peptide Synthesis: The Boc protecting group is widely used in peptide synthesis to

temporarily block the amine functionality of amino acids or amine-containing fragments,

preventing unwanted side reactions during peptide coupling.[6]

Experimental Workflow
The following diagram illustrates the general workflow for the synthesis of Tert-butyl 3-
bromobenzylcarbamate.
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Synthesis Workflow of Tert-butyl 3-bromobenzylcarbamate
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Caption: A diagram illustrating the experimental workflow for the synthesis of Tert-butyl 3-
bromobenzylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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